Cimetidine sulfoxide

Description

Cimetidine sulfoxide is a sulfoxide metabolite of cimetidine . Cimetidine, its parent drug, is a histamine H2-receptor antagonist used to manage conditions such as gastroesophageal reflux disease (GERD), peptic ulcer disease, and indigestion . Cimetidine competitively inhibits histamine binding to histamine H2 receptors, reducing gastric acid secretion, pepsin, and gastrin output . Cimetidine sulfoxide is produced as a result of cimetidine metabolism in the body .

Chemically, cimetidine sulfoxide is also known as cimetidine S-oxide . The molecular formula for cimetidine sulfoxide is C10H16N6OS and its molecular weight is 268.34 . It has a role as a cimetidine metabolite . Other names for Cimetidine sulfoxide include 1-Cyano-3-methyl-2-(2-(((4-methyl-1H-imidazol-5-yl)methyl)sulfinyl)ethyl)guanidine .

One similar compound is Cimetidine sulphoxide dihydrochloride . Cimetidine is a histamine congener .

• CAS No.: 54237-72-8
• Product Name: Cimetidine sulfoxide
• Molecular Formula: C10H16N6OS
• Molecular Weight: 268.34 g/mol
• IUPAC Name: 1-cyano-2-methyl-3-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfinyl]ethyl]guanidine
• Standard InChI: InChI=1S/C10H16N6OS/c1-8-9(16-7-15-8)5-18(17)4-3-13-10(12-2)14-6-11/h7H,3-5H2,1-2H3,(H,15,16)(H2,12,13,14)
• Standard InChIKey: HOJLJLYVNQFCRE-UHFFFAOYSA-N
• SMILES: CC1=C(N=CN1)CS(=O)CCNC(=NC)NC#N
• Canonical SMILES: CC1=C(N=CN1)CS(=O)CCNC(=NC)NC#N
• Appearance: White Solid
• Purity: > 95%
• Synonyms: N-Cyano-N’-methyl-N’’-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]sulfinyl]ethyl]guanidine; (±)-Cimetidine S-Oxide; SKF 92452
• PubChem Compound: 62949
• Last Modified: Aug 15 2023